2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide

Specification

• Molecular Formula: C19H20FN5OS
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-propan-2-ylphenyl)acetamide
• Standard InChI: InChI=1S/C19H20FN5OS/c1-12(2)15-5-3-4-6-16(15)22-17(26)11-27-19-24-23-18(25(19)21)13-7-9-14(20)10-8-13/h3-10,12H,11,21H2,1-2H3,(H,22,26)
• Standard InChI Key: MAQAPYIGSJFEPV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)F

Introduction

Synthesis and Chemical Reactivity

The synthesis of triazole derivatives typically involves several steps, often starting with the formation of the triazole ring through cyclization reactions. The incorporation of various functional groups, such as sulfanyl and acetamide groups, can be achieved through further chemical modifications. These modifications can significantly influence the compound's reactivity and biological activity.

Biological Activity and Potential Applications

Compounds with similar structures to 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide may exhibit diverse biological activities due to their complex structures. The triazole moiety is known to contribute to interactions with biological targets, potentially leading to therapeutic applications.

Comparison with Similar Compounds

Compound Name	Structure Features	Unique Properties
2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4-difluorophenyl)acetamide	Triazole-sulfanyl structure, acetamide group	Different aromatic substitutions
5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol	Triazole-thiol structure	Potential for forming derivatives with varied activities
(±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol	Triazole-sulfanyl structure, secondary alcohol	Different ring system and functional groups

Research Findings and Future Directions

While specific research findings on 2-{[4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[2-(propan-2-yl)phenyl]acetamide are not available, studies on similar compounds suggest that they may have significant biological activities. Further empirical research is necessary to fully explore the potential applications of this compound.